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Compound of Interest

Compound Name: 1-(2-Bromophenyl)-2-thiourea

Cat. No.: B1223331

Essential Safety and Handling Guide for 1-(2-
Bromophenyl)-2-thiourea

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This document provides immediate and essential safety
and logistical information for 1-(2-Bromophenyl)-2-thiourea (CAS Number: 5391-30-0),
including personal protective equipment (PPE), handling procedures, and disposal plans.[1]

Hazard Identification and Personal Protective
Equipment

1-(2-Bromophenyl)-2-thiourea is a compound that requires careful handling due to its
potential hazards. While a specific, comprehensive safety data sheet (SDS) is not readily
available, data from closely related compounds such as (4-Bromophenyl)thiourea and thiourea
indicate that it should be treated as harmful if swallowed and may cause skin and eye irritation.
[2][3][4] Some thiourea compounds are also suspected of causing cancer and may have effects
on fertility or the unborn child.[5][6]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Safety glasses with side

shields or chemical safety )
) ] To prevent eye contact which
Eye/Face Protection goggles. A face shield may be ) o
) ) can cause serious irritation.[6]
necessary if there is a splash

hazard.

) o To prevent skin contact, which
) Impervious gloves (e.g., Nitrile o )
Hand Protection may cause irritation or allergic
rubber). )
reactions.[4][6]

Lab coat or other protective o ] ]
) ] ) ) To minimize skin contact with
Skin and Body Protection clothing to prevent skin
the compound.
exposure.

Use in a well-ventilated area. If
) ) dust is generated, a NIOSH- To avoid inhalation of dust,
Respiratory Protection ) ]
approved respirator for which may be harmful.

particulates is recommended.

Operational and Disposal Plans

Handling and Storage:

e Engineering Controls: Handle this compound in a chemical fume hood to minimize inhalation
exposure.[3] Ensure that eyewash stations and safety showers are readily accessible.

« Handling Practices: Avoid generating dust.[5] Do not eat, drink, or smoke in the handling
area.[2][3] Wash hands thoroughly after handling.[2][3]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7] Keep
away from incompatible materials such as strong oxidizing agents, acids, and bases.[7]

Spill and Emergency Procedures:

o Spill Cleanup: In case of a spill, evacuate the area.[7] Wear appropriate PPE.[7] If it is a
solid, carefully sweep or scoop up the material to avoid creating dust and place it in a sealed
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container for disposal.[2] Ventilate the area and wash the spill site after material pickup is
complete.[7]

e First Aid:
o If Swallowed: Immediately call a poison center or doctor.[2][3]

o If on Skin: Wash with plenty of soap and water.[6] If skin irritation occurs, seek medical
advice.[6]

o Ifin Eyes: Rinse cautiously with water for several minutes.[2] Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[2]

o If Inhaled: Move the person to fresh air.[3]
Disposal Plan:

Dispose of 1-(2-Bromophenyl)-2-thiourea and any contaminated materials as hazardous
waste.[7] Consult with your institution's environmental health and safety office and follow all
local, state, and federal regulations for chemical waste disposal.[2][7] Do not allow the
chemical to enter drains or waterways.

Quantitative Data

The following table summarizes available toxicity data for a closely related compound, (4-
Bromophenyl)thiourea, which can serve as a reference for assessing the potential toxicity of 1-
(2-Bromophenyl)-2-thiourea.

Compound CAS Number Toxicity Data

Acute Oral Toxicity (Rat):

(4-Bromophenyl)thiourea 2646-30-2
LDLo: 50 mg/kg[2]

LDLo (Lowest published lethal dose)
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Experimental Protocol: Synthesis of 1-(2-
Bromophenyl)-2-thiourea

A reported method for the synthesis of this compound involves the reaction of o-bromoaniline
with benzoyl isothiocyanate, followed by hydrolysis.[8]

Materials:

e 0-Bromoaniline

» Benzoyl chloride

e Ammonium thiocyanate

e Acetone

e Sodium hydroxide (aqueous solution)
e Ice

Procedure:

Prepare benzoyl isothiocyanate in situ by reacting benzoyl chloride with ammonium
thiocyanate in acetone.

o Filter the resulting solution to remove ammonium chloride.

o Add o-bromoaniline to the filtrate.

o Reflux the reaction mixture for approximately 2 hours.

e Pour the cooled reaction mixture into ice water to precipitate the intermediate, N-benzoyl-N'-
(2-bromophenyl)thiourea.

o Collect the precipitate by filtration.

o Hydrolyze the intermediate by heating it in an aqueous solution of sodium hydroxide.
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» Allow the solution to stand at room temperature for crystallization to occur.

e Collect the resulting colorless crystals of 1-(2-Bromophenyl)-2-thiourea.

Visualizations

The following diagrams illustrate the recommended workflow for safely handling 1-(2-
Bromophenyl)-2-thiourea and a logical representation of the synthesis process.
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Safe Handling Workflow for 1-(2-Bromophenyl)-2-thiourea
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Caption: A workflow diagram outlining the key steps for the safe handling of 1-(2-
Bromophenyl)-2-thiourea.
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Synthesis Workflow of 1-(2-Bromophenyl)-2-thiourea
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Caption: A logical diagram illustrating the synthesis steps for 1-(2-Bromophenyl)-2-thiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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